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Compound of Interest

Compound Name: Dimethylcarbamyl bromide

Cat. No.: B15486130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbamoylation is a crucial chemical transformation in organic synthesis and drug

development, enabling the introduction of a carbamoyl moiety onto various nucleophiles. This

modification can significantly alter the physicochemical and pharmacological properties of a

molecule, impacting its solubility, stability, and biological activity. Dimethylcarbamyl bromide
is a highly reactive reagent used for the dimethylcarbamoylation of alcohols, phenols, amines,

and thiols. Its reactivity is generally higher than its chloride counterpart, dimethylcarbamoyl

chloride, due to the better leaving group nature of the bromide ion.

These application notes provide a comprehensive guide to performing carbamoylation

reactions using dimethylcarbamyl bromide. The protocols detailed below are intended for

laboratory scale and should be conducted by trained personnel with strict adherence to safety

precautions.

Safety Precautions
DANGER: Dimethylcarbamyl bromide is expected to be a highly toxic, corrosive, and

potentially carcinogenic compound, similar to dimethylcarbamoyl chloride.[1] All manipulations

must be performed in a well-ventilated chemical fume hood. Personal protective equipment

(PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be

worn at all times.[1]
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Handling:

Avoid inhalation of vapors and contact with skin and eyes.[1]

Use a properly functioning chemical fume hood.

Keep the reagent container tightly closed when not in use.

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention.

Disposal:

All waste materials, including residual reagent, reaction mixtures, and contaminated

materials, must be disposed of as hazardous waste according to institutional and local

regulations.

Reaction Mechanism
The carbamoylation reaction with dimethylcarbamyl bromide proceeds through a nucleophilic

acyl substitution mechanism. The nucleophile (e.g., an alcohol, amine, or thiol) attacks the

electrophilic carbonyl carbon of the dimethylcarbamyl bromide. This is followed by the

departure of the bromide leaving group, resulting in the formation of the corresponding

carbamate, urea, or thiocarbamate.

Caption: General reaction mechanism for carbamoylation.
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Reactants Transition State

Products

R-XH
(Nucleophile)

+

 (CH₃)₂NCOBr
(Dimethylcarbamyl Bromide) [Intermediate Complex]

(CH₃)₂NCO-XR
(Carbamoylated Product)Leaving Group Departure

HBr
(Hydrogen Bromide)

+
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Start

Dissolve Alcohol and Base
in Anhydrous Solvent

Cool to 0 °C

Add Dimethylcarbamyl Bromide
Solution Dropwise

Stir at Room Temperature
(2-24h)

Quench with Saturated
NaHCO₃ Solution

Extract with Organic Solvent

Wash with Brine and
Dry Organic Layer

Concentrate under
Reduced Pressure

Purify by Column
Chromatography

End
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Lead Compound
(with -OH, -NH₂, -SH)

Carbamoylation with
(CH₃)₂NCOBr

Modified Compound
(with Carbamoyl Group)

Improved Properties:
- Solubility
- Stability

- Bioactivity
- Pharmacokinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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